1-ethyl-6-(3-methoxybenzyl)-5-((3-methoxybenzyl)thio)-3-methyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one

• IUPAC Name: 1-ethyl-6-[(3-methoxyphenyl)methyl]-5-[(3-methoxyphenyl)methylsulfanyl]-3-methylpyrazolo[4,3-d]pyrimidin-7-one
• InChI: InChI=1S/C24H26N4O3S/c1-5-28-22-21(16(2)26-28)25-24(32-15-18-9-7-11-20(13-18)31-4)27(23(22)29)14-17-8-6-10-19(12-17)30-3/h6-13H,5,14-15H2,1-4H3
• InChI Key: HVBIEDUJQMTZLD-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=N1)C)N=C(N(C2=O)CC3=CC(=CC=C3)OC)SCC4=CC(=CC=C4)OC
• Molecular Formula: C24H26N4O3S
• Molecular Weight: 450.6 g/mol

Description

This compound is a pyrazolopyrimidine derivative, which is a class of compounds that contain a pyrazolopyrimidine moiety, which consists of a pyrazole ring fused to a pyrimidine ring. The molecular formula of this compound is C16H18N4O2S, and the molecular weight is 330.4.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrazolopyrimidine core, which is substituted with various groups including an ethyl group, a methoxybenzyl group, and a methoxybenzylthio group.

Scientific Research Applications

Synthesis and Biological Activity

• Anticancer and Antimicrobial Agents : Pyrazolo[1,5-a]pyrimidine derivatives have been synthesized and evaluated for their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, showcasing potential as anticancer agents (Hassan et al., 2014). Additionally, novel pyrazole derivatives have been identified for their antimicrobial and anticancer pharmacophore sites, indicating a broad spectrum of biological activity (Titi et al., 2020).

• Anti-inflammatory and Analgesic Properties : Compounds derived from visnaginone and khellinone, related to the pyrazolo[4,3-d]pyrimidin-7(6H)-one structure, have been investigated for their anti-inflammatory and analgesic activities. These compounds exhibit significant COX-2 inhibition, analgesic, and anti-inflammatory effects (Abu‐Hashem et al., 2020).

• Antioxidant Activity : Ethyl 2-(4-substitutedbenzylidene)-5-(3'-(ethoxycarbonyl)biphenyl-4-yl)-7-methyl-3-oxo-3,5-dihydro-2H-thiazolo(3,2-a)pyrimidine-6-carboxylate derivatives have been synthesized and screened for their in vitro antioxidant activity. These compounds show promising results in scavenging of hydrogen peroxide, nitric oxide radicals, and inhibiting lipid peroxidation (Maddila et al., 2012).

Synthesis and Chemical Properties

• Novel Synthetic Routes : Research on the synthesis of pyrazolo[4,3-d]pyrimidine and related compounds provides insights into new synthetic methodologies, facilitating the development of derivatives with enhanced biological activities. Studies include exploring reactions with ethyl acetoacetate and carbonyl compounds to generate novel pyrazolo[3,4-d]pyrimidine derivatives with potential anti-tumor agents (Nassar et al., 2015).